Cas no 794590-34-4 (Palmitoyllysylvalyldiaminobutyric acid trifluoroacetate)
794590-34-4 structure
Product Name:Palmitoyllysylvalyldiaminobutyric acid trifluoroacetate
CAS No:794590-34-4
MF:C35H63F6N5O9
MW:811.893251657486
CID:2851644
Update Time:2023-08-09
Palmitoyllysylvalyldiaminobutyric acid trifluoroacetate Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-amino-2-[[(2S)-2-[[(2S)-6-amino-2-(hexadecanoylamino)hexanoyl]amino]-3-methylbutanoyl]amino]butanoic acid,2,2,2-trifluoroacetic acid
- Palmitoyl Dipeptide-6
- Palmitoyl Dipeptide-5 Diaminohydroxybutyrate
- Acetyl Tetrapeptide-3/Capixyl
- Palmitoyllysylvalyldiaminobutyric acid trifluoroacetate
- 79390Q4BYV
- Palmitoyllysylvalyldiaminobutyrate trifluoroacetate
- Palmitoyl dipeptide-5 diaminohydroxybutyrate trifluoroacetate
- Butanoic acid, N2-(1-oxohexadecyl)-L-lysyl-L-valyl-2,4-diamino-, (2S)-, 2,2,2-trifluoroacetate (1:2)
- Q27266709
-
- Inchi: 1S/C31H61N5O5.2C2HF3O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-27(37)34-25(19-17-18-22-32)29(38)36-28(24(2)3)30(39)35-26(21-23-33)31(40)41;2*3-2(4,5)1(6)7/h24-26,28H,4-23,32-33H2,1-3H3,(H,34,37)(H,35,39)(H,36,38)(H,40,41);2*(H,6,7)/t25-,26-,28-;;/m0../s1
- InChI Key: OJGGXQRQSFPREL-OVRRWYLESA-N
- SMILES: FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.O=C([C@H](CCCCN)NC(CCCCCCCCCCCCCCC)=O)N[C@H](C(N[C@H](C(=O)O)CCN)=O)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 55
- Rotatable Bond Count: 27
- Complexity: 802
- Topological Polar Surface Area: 251
Palmitoyllysylvalyldiaminobutyric acid trifluoroacetate Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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